Cas no 51759-51-4 (2-cyclohexyl-1H-1,3-benzodiazol-5-amine)

• Product Name: 2-cyclohexyl-1H-1,3-benzodiazol-5-amine
• CAS No: 51759-51-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD00689578
• CID: 1113356
• PubChem ID: 594942
• Update Time: 2025-06-28

2-cyclohexyl-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-1H-Benzimidazol-6-amine
• 2-Cyclohexyl-1H-benzimidazol-5-amine
• 2-CYCLOHEXYL-1H-BENZOIMIDAZOL-5-YLAMINE
• 2-cyclohexyl-1H-1,3-benzodiazol-5-amine
• CHEMBL1620810
• 2-cyclohexyl-1H-1,3-benzodiazol-6-amine
• VS-11339
• F2185-0940
• 2-cyclohexyl-3H-benzimidazol-5-amine
• EN300-147875
• 2-cyclohexyl-1H-benzo[d]imidazol-5-amine
• BGKLDGPQFIVCGV-UHFFFAOYSA-N
• HMS1554C15
• BBL032546
• BCA75951
• 2-Cyclohexyl-1H-benzimidazol-5-amine #
• AKOS005747232
• STL146887
• 51759-51-4
• AKOS000196710
• TimTec1_007099
• Oprea1_203488
• starbld0018738
• Oprea1_616509
• MFCD00689578
• Benzimidazol-5-amine, 2-cyclohexyl-

• MDL： MFCD00689578
• Inchi： 1S/C13H17N3/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h6-9H,1-5,14H2,(H,15,16)
• InChI Key： BGKLDGPQFIVCGV-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2N=C1C1CCCCC1)N

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-cyclohexyl-1H-1,3-benzodiazol-5-amine

2-cyclohexyl-1H-1,3-benzodiazol-5-amine and Its Chemical Properties: A Comprehensive Overview of CAS No. 51759-51-4

2-cyclohexyl-1H-1,3-benzodiazol-5-amine is a nitrogen-containing heterocyclic compound with a unique molecular structure that has garnered significant attention in pharmaceutical research due to its potential pharmacological activities. This compound, identified by its CAS number 51759-51-4, belongs to the class of benzodiazole derivatives, which are well-known for their diverse biological applications. The molecular framework of 2-cyclohexyl-1H-1,3-benzodiazol-5-amine features a benzodiazole ring fused to a cyclohexyl group, creating a scaffold that can interact with multiple biological targets. This structural feature is critical in determining its pharmacological profile and therapeutic potential.

Recent studies have highlighted the role of 2-cyclohexyl-1H-1,3-benzodiazol-5-amine in modulating ion channel activity, particularly in the context of neurological disorders. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that the compound exhibits selective antagonism against voltage-gated sodium channels, which is a promising avenue for the development of novel anticonvulsant agents. The authors of this study emphasized the importance of the cyclohexyl substituent in enhancing the compound's membrane permeability and bioavailability, a key factor in drug design.

The chemical synthesis of 2-cyclohexyl-1H-1,3-benzodiazol-5-amine involves a multi-step process that includes the formation of the benzodiazole ring through a nucleophilic substitution reaction. This reaction is typically catalyzed by a strong base such as potassium carbonate, which facilitates the formation of the heterocyclic ring system. The subsequent introduction of the cyclohexyl group is achieved through a coupling reaction, often employing a transition metal catalyst like palladium. These synthetic strategies are well-documented in the literature and have been optimized to improve yield and purity, which are essential for pharmaceutical applications.

Pharmacological studies on 2-cyclohexyl-1H-1,3-benzodiazol-5-amine have revealed its potential as a modulator of GABA_A receptors, which are critical in the regulation of neuronal excitability. A 2022 study published in Pharmacological Research reported that the compound exhibits a partial agonist activity at GABA_A receptors, suggesting its utility in the treatment of anxiety disorders and epilepsy. The researchers also noted that the compound's affinity for GABA_A receptors is influenced by the steric bulk of the cyclohexyl substituent, which may have implications for the design of more selective ligands.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 2-cyclohexyl-1H-1,3-benz,5-amine with biological targets. A 2023 study using molecular docking simulations demonstrated that the compound binds to the α1 subunit of the voltage-gated sodium channel (Nav1.1) with high specificity. This finding is significant because Nav1.1 is implicated in various neurological conditions, including epilepsy and neuropathic pain. The computational analysis also suggested that the cyclohexyl group plays a crucial role in stabilizing the binding interaction, highlighting the importance of structural modifications in optimizing pharmacological activity.

The therapeutic potential of 2-cyclohexyl-1H-1,3-benzodiazol-5-amine extends beyond its effects on ion channels and GABA_A receptors. Emerging research in 2023 has explored its anti-inflammatory properties, particularly in the context of neuroinflammation. A study published in Frontiers in Pharmacology found that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated microglial cells. This suggests that 2-cyclohexyl-1H-1,3-benzodiazol-5-amine may have applications in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's, where chronic inflammation plays a critical role.

In addition to its pharmacological activities, the physicochemical properties of 2-cyclohexyl-1H-1,3-benzodiazol-5-amine are important considerations for drug development. The compound exhibits good solubility in organic solvents, which facilitates its synthesis and formulation into pharmaceutical dosage forms. Its logP value, which measures the partition coefficient between water and octanol, is within the range of 2.5 to 3.0, indicating moderate hydrophobicity. This property is advantageous for oral administration, as it ensures adequate absorption through the gastrointestinal tract.

Despite its promising profile, the development of 2-cyclohexyl-1H-1,3-benzodiazol-5-amine as a therapeutic agent requires further investigation into its safety and efficacy. Preclinical studies have demonstrated that the compound is generally well-tolerated, with minimal toxicity observed in animal models. However, long-term studies are needed to assess potential side effects, particularly in human subjects. The authors of a 2023 review article in Drug Discovery Today emphasized the need for rigorous clinical trials to validate the compound's therapeutic potential and to determine the optimal dosing regimen.

The structural diversity of benzodiazole derivatives, including 2-cyclohexyl-1H-1,3-benzodiazol-5-amine, underscores the importance of exploring different substituents to optimize pharmacological activity. For instance, replacing the cyclohexyl group with other aromatic or aliphatic groups may lead to compounds with enhanced selectivity for specific targets. This approach is supported by a 2022 study in Organic & Biomolecular Chemistry, which reported the synthesis of a series of benzodiazole derivatives with varying substituents and evaluated their biological activities. The results indicated that structural modifications can significantly influence the compound's pharmacological profile, offering opportunities for the development of more effective therapeutics.

In conclusion, 2-cyclohexyl-1H-1,3-benzodiazol-5-amine represents a promising candidate for the development of novel therapeutics due to its diverse pharmacological activities and favorable physicochemical properties. Ongoing research into its mechanisms of action and potential applications in various diseases is expected to provide further insights into its therapeutic potential. As the field of medicinal chemistry continues to advance, the exploration of compounds like 2-cyclohexyl-1H-1,3-benzodiazol-5-amine will play a crucial role in the discovery of new drugs that address unmet medical needs.

For more information on the synthesis, pharmacological activities, and potential applications of 2-cyclohexyl-1H-1,3-benzodiazol-5-amine, please refer to the cited studies and recent publications in the field of medicinal chemistry and pharmacology. These resources provide a comprehensive understanding of the compound's role in drug development and its significance in addressing various health conditions.